N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[[1-[(3,4-dimethylphenyl)methyl]piperidin-3-yl]methyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C24H32N2O3/c1-18-10-11-20(13-19(18)2)15-26-12-6-7-21(16-26)14-25-24(27)17-29-23-9-5-4-8-22(23)28-3/h4-5,8-11,13,21H,6-7,12,14-17H2,1-3H3,(H,25,27)
• InChI Key: ZONYGPOXSIDLJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2CCCC(C2)CNC(=O)COC3=CC=CC=C3OC)C
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol

Description

N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide, also known as N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide is not fully understood. However, it is believed to act as a modulator of certain neurotransmitter receptors, such as dopamine and serotonin receptors. It has also been reported to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that it can modulate the activity of certain neurotransmitter receptors, such as dopamine and serotonin receptors. It has also been reported to have antioxidant and anti-inflammatory properties, which may contribute to its protective effects against neurodegenerative diseases. In vivo studies have shown that it can improve cognitive function and reduce motor deficits in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical structure is well-defined. It can also be easily modified to generate analogs with improved properties. However, there are also some limitations to its use in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions used. It is also important to note that the compound has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research related to N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide. One direction is to further investigate its mechanism of action and its effects on different neurotransmitter systems. Another direction is to evaluate its potential as a therapeutic agent for other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, the compound could be further modified to generate analogs with improved properties, such as increased potency or selectivity. Finally, clinical trials could be conducted to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis method of N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide involves the reaction of 2-(2-methoxyphenoxy)acetic acid with N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide[(3,4-dimethylphenyl)methyl]piperidine-3-carboxamide in the presence of a coupling reagent. The resulting compound is then purified using chromatography techniques. This synthesis method has been reported to yield high purity and high yield of the compound.

Scientific Research Applications

N-{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide{[1-(3,4-dimethylbenzyl)-3-piperidinyl]methyl}-2-(2-methoxyphenoxy)acetamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been investigated for its role in modulating the activity of certain neurotransmitter receptors, such as dopamine and serotonin receptors. In pharmacology, it has been studied for its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease. In medicinal chemistry, it has been evaluated for its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.